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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of

C.I. Direct Blue 75 as a dyeing agent. It delves into the physicochemical principles governing

its application, particularly on cellulosic fibers, and presents relevant data and experimental

methodologies for its scientific evaluation.

Introduction to C.I. Direct Blue 75
C.I. Direct Blue 75, also known by its Colour Index number 34220, is a water-soluble anionic

dye belonging to the trisazo chemical class.[1][2] Its molecular structure is characterized by

three azo groups (-N=N-), which are responsible for its chromophoric properties, and multiple

sulfonic acid groups (-SO₃H) that impart water solubility.[3] The large, linear, and planar

aromatic structure of Direct Blue 75 is a key feature that facilitates its high affinity for cellulosic

substrates like cotton, paper, and leather.[2][3]

Table 1: Chemical and Physical Properties of C.I. Direct Blue 75
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Property Value

C.I. Name Direct Blue 75

C.I. Number 34220

CAS Number 6428-60-0

Chemical Class Trisazo

Molecular Formula C₄₂H₂₅N₇Na₄O₁₃S₄

Molecular Weight 1055.91 g/mol

Hue Dull Blue

Solubility Soluble in water

The Direct Dyeing Mechanism
The application of C.I. Direct Blue 75 to cellulosic fibers is a multi-step process governed by

several physicochemical interactions. The overall mechanism can be broken down into three

main stages: adsorption, diffusion, and fixation.

Adsorption
Initially, the dissolved anionic dye molecules in the dyebath move towards the surface of the

fiber. This process is facilitated by the addition of an electrolyte, typically sodium chloride

(NaCl) or sodium sulfate (Na₂SO₄). Cellulosic fibers acquire a negative surface charge in water.

The electrolyte helps to neutralize this charge, thereby reducing the electrostatic repulsion

between the anionic dye molecules and the fiber surface, which allows the dye to approach

and adsorb onto the fiber.

Diffusion
Once adsorbed onto the surface, the dye molecules penetrate the amorphous regions of the

cellulosic fibers. This diffusion process is influenced by factors such as temperature, time, and

the molecular size of the dye. Higher temperatures increase the kinetic energy of the dye

molecules and cause the fiber structure to swell, enlarging the pores and facilitating dye

penetration.
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Fixation
The final stage involves the fixation of the dye molecules within the fiber structure. For direct

dyes like C.I. Direct Blue 75, this is a non-covalent interaction. The primary forces responsible

for the substantivity (affinity) of the dye for the fiber are:

Hydrogen Bonding: The presence of hydroxyl groups (-OH) in the cellulose polymer and

various functional groups in the dye molecule, such as amino (-NH₂) and hydroxyl groups,

allows for the formation of hydrogen bonds.

Van der Waals Forces: The large, planar structure of the C.I. Direct Blue 75 molecule allows

for close contact with the linear cellulose chains, maximizing the effect of these short-range

intermolecular forces.

The combination of these forces results in the retention of the dye within the fiber, leading to

coloration. However, as these are relatively weak interactions compared to the covalent bonds

formed by reactive dyes, direct dyes generally exhibit moderate to poor wash fastness.

Quantitative Data on Dyeing Performance
The dyeing performance of C.I. Direct Blue 75 can be quantified through various parameters,

including its fastness properties.

Table 2: Fastness Properties of C.I. Direct Blue 75

Fastness Property Rating

Light Fastness 4 - 5

Washing Fastness 2 - 3

Note: Fastness is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number indicates

better fastness.

Experimental Protocols
The following are generalized methodologies for key experiments used to evaluate the dyeing

properties of direct dyes like C.I. Direct Blue 75.
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Determination of Dye Exhaustion
Objective: To quantify the amount of dye absorbed by the fiber from the dyebath.

Methodology:

Prepare a standard solution of C.I. Direct Blue 75 of known concentration.

Prepare a dyebath with a specific volume, dye concentration, and electrolyte concentration

(e.g., NaCl).

Introduce a known weight of the cellulosic substrate (e.g., cotton fabric) into the dyebath. The

ratio of the weight of the goods to the volume of the dyebath is known as the liquor ratio.

Heat the dyebath to the desired dyeing temperature (e.g., 90-100°C) and maintain for a

specific duration (e.g., 60 minutes).

After dyeing, take an aliquot of the remaining dyebath.

Measure the absorbance of the initial and final dyebath solutions using a UV-Vis

spectrophotometer at the wavelength of maximum absorbance (λmax) for C.I. Direct Blue
75.

Calculate the percentage of dye exhaustion using the following formula:

% Exhaustion = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Evaluation of Wash Fastness
Objective: To assess the resistance of the dyed fabric to washing.

Methodology:

A specimen of the dyed fabric is stitched between two undyed fabrics (one of the same fiber

type and one of a different fiber type, e.g., cotton and wool).

The composite specimen is subjected to washing in a standardized machine (e.g., a

Launder-Ometer) under specified conditions of temperature, time, and detergent
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concentration, along with a specified number of steel balls to provide mechanical action.

After washing, the specimen is rinsed and dried.

The change in color of the dyed specimen and the staining of the adjacent undyed fabrics

are assessed visually by comparing them with a standard grey scale.

Visualizing the Dyeing Process
The following diagrams illustrate the key stages and relationships in the direct dyeing process.
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Caption: A logical diagram illustrating the three main stages of the direct dyeing mechanism.
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Caption: A simplified workflow for the experimental evaluation of dye exhaustion and wash

fastness.
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Caption: A diagram representing the key intermolecular forces between the dye and cellulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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